Cas no 123197-54-6 (L-Alanine,N-methyl-N-[(methylamino)carbonyl]-)
123197-54-6 structure
Product Name:L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
CAS No:123197-54-6
MF:C6H12N2O3
MW:160.171081542969
CID:104262
Update Time:2024-01-24
L-Alanine,N-methyl-N-[(methylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,N-methyl-N-[(methylamino)carbonyl]-
- 2,3,5-trimethylhydantoic acid
- L-Alanine, N-methyl-N-[(methylamino)carbonyl]- (9CI)
-
- Inchi: 1S/C6H12N2O3/c1-4(5(9)10)8(3)6(11)7-2/h4H,1-3H3,(H,7,11)(H,9,10)/t4-/m0/s1
- InChI Key: IZHUGOFWNQJKNN-BYPYZUCNSA-N
- SMILES: C(O)(=O)[C@H](C)N(C)C(NC)=O
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 160.085
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- PSA: 69.64
L-Alanine,N-methyl-N-[(methylamino)carbonyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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